Cas no 550-21-0 ((Ser4,Ile8)-Oxytocin H-Cys-Tyr-Ile-Ser-Asn-Cys-Pro-Ile-Gly-NH2 (Disulfide bond))

(Ser4,Ile8)-Oxytocin H-Cys-Tyr-Ile-Ser-Asn-Cys-Pro-Ile-Gly-NH2 (Disulfide bond) Properties

Names and Identifiers

• Oxytocin,4-L-serine-8-L-isoleucine-
• (SER4,ILE8)-OXYTOCIN
• (Ser4,Ile8)-Oxytocin, Isotocin
• [Ser4,Ile8]-Oxytocin
• ISOTOCIN
• [4-Serine,8-Isoleucine]Oxytocin,[Ser4,Ile8]Oxytocin,Isotocin
• 4-L-serine-8-L-isoleucineoxytocin
• CYS-TYR-ILE-SER-ASN-CYS-PRO-ILE-GLY-NH2
• H-CYS-TYR-ILE-SER-ASN-CYS-PRO-ILE-GLY-NH2
• Ichthyotocin
• L-Cys(1)-L-Tyr-L-Ile-L-Ser-L-Asn-L-Cys(1)-L-Pro-L-Ile-Gly-NH2
• (2S)-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-13-[(2S)-butan-2-yl]-10-(hydroxymethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[(2S,3S)-1-[(2-amino-2-oxoethyl)amino]-3-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
• PD070416
• CHEMBL4539436
• CS-0646283
• DTXSID50873488
• MFCD00076734
• 550-21-0
• HY-P4184
• CHEBI:230044
• DA-48898
• +Expand

• MDL： MFCD00076734
• InChIKey： XMINXPSYULINQV-XPLLYYSMSA-N
• Inchi： InChI=1S/C41H63N11O12S2/c1-5-20(3)32(39(62)45-16-31(44)56)51-38(61)29-8-7-13-52(29)41(64)28-19-66-65-18-24(42)34(57)46-25(14-22-9-11-23(54)12-10-22)36(59)50-33(21(4)6-2)40(63)48-27(17-53)37(60)47-26(15-30(43)55)35(58)49-28/h9-12,20-21,24-29,32-33,53-54H,5-8,13-19,42H2,1-4H3,(H2,43,55)(H2,44,56)(H,45,62)(H,46,57)(H,47,60)(H,48,63)(H,49,58)(H,50,59)(H,51,61)/t20-,21-,24-,25-,26-,27-,28-,29-,32-,33-/m0/s1
• SMILES： CC[C@@H]([C@H](NC([C@@H]1CCCN1C([C@@H]2CSSC[C@H](N)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N2)=O)CC(N)=O)=O)CO)=O)[C@H](CC)C)=O)CC3=CC=C(O)C=C3)=O)=O)=O)C(NCC(N)=O)=O)C

Computed Properties

• Exact Mass: 965.409909g/mol
• Surface Charge: 0
• XLogP3: -1.9
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 15
• Monoisotopic Mass: 965.409909g/mol
• Monoisotopic Mass: 965.409909g/mol
• Topological Polar Surface Area: 427Ų
• Heavy Atom Count: 66
• Complexity: 1760
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.58280
• PSA: 427.27000